![molecular formula C8H6BrF3 B1291845 1-Bromo-2-methyl-4-(trifluoromethyl)benzene CAS No. 929000-62-4](/img/structure/B1291845.png)
1-Bromo-2-methyl-4-(trifluoromethyl)benzene
Overview
Description
1-Bromo-2-methyl-4-(trifluoromethyl)benzene, or 1-Bromo-2-methyl-4-TFMB, is an important organic compound that has many applications in the laboratory and in industry. It is a colorless, volatile liquid with a pleasant odor and low toxicity, making it a useful reagent in organic synthesis. 1-Bromo-2-methyl-4-TFMB is also used as an intermediate in the production of pharmaceuticals, fragrances, and other chemicals.
Scientific Research Applications
Organometallic Synthesis
1-Bromo-3,5-bis(trifluoromethyl)benzene, a compound similar to 1-Bromo-2-methyl-4-(trifluoromethyl)benzene, has been explored as a versatile material for organometallic synthesis. Its preparation involved the treatment of 1,3-bis(fluoromethyl)benzene with specific reagents in acidic media, leading to the formation of synthetically useful intermediates such as phenylmagnesium, -lithium, and -copper (Porwisiak & Schlosser, 1996).
Conformational Studies
In conformational studies, derivatives of this compound were examined using NMR and molecular mechanics calculations. These studies revealed unique properties related to steric protection groups and the impact of substituents on molecular conformation (Okazaki et al., 1989).
Site Selectivity in Metalation
Chloro(trifluoromethyl)benzenes and bromo(trifluoromethyl)benzenes, including 1-bromo-3-(trifluoromethyl)benzene, have been used to study deprotonation and metalation processes. This research highlights the potential for achieving positional ambiguities and site selectivities in chemical reactions (Mongin et al., 1996).
X-Ray Structure Determinations
X-ray structure determinations of bromo- and bromomethyl-substituted benzenes, including derivatives of this compound, provide insights into molecular interactions and packing motifs in crystals. These studies are crucial for understanding the structural properties of such compounds (Jones et al., 2012).
Aryne Route Synthesis
The synthesis of 1,2-dehydro-3- and -4-(trifluoromethoxy)benzene using 1-bromo-2-(trifluoromethoxy)benzene as a starting material demonstrates the versatility of these compounds in organic synthesis. This research provides a pathway for producing various derivatives with potential applications in chemistry (Schlosser & Castagnetti, 2001).
Safety and Hazards
Properties
IUPAC Name |
1-bromo-2-methyl-4-(trifluoromethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrF3/c1-5-4-6(8(10,11)12)2-3-7(5)9/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXHNLJDFFBZSKJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(F)(F)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrF3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50628096 | |
Record name | 1-Bromo-2-methyl-4-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50628096 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
929000-62-4 | |
Record name | 1-Bromo-2-methyl-4-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50628096 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-bromo-2-methyl-4-(trifluoromethyl)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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